Cas no 877964-21-1 (2-(1,1,3-Trioxo-2,3-dihydro-1,2-benzothiazol-2-yl)ethane-1-sulfonyl Fluoride)

• Product Name: 2-(1,1,3-Trioxo-2,3-dihydro-1,2-benzothiazol-2-yl)ethane-1-sulfonyl Fluoride
• CAS No: 877964-21-1
• MF: C₉H₈FNO₅S₂
• MW: 293.291923522949
• MDL: MFCD07850237
• CID: 3109090
• PubChem ID: 16227081
• Update Time: 2025-06-11

2-(1,1,3-Trioxo-2,3-dihydro-1,2-benzothiazol-2-yl)ethane-1-sulfonyl Fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)ethanesulfonyl fluoride
• EN300-23957
• 2-(1,1,3-TRIOXO-1??,2-BENZOTHIAZOL-2-YL)ETHANESULFONYL FLUORIDE
• AKOS001210365
• 2-(1,1,3-Trioxo-2,3-dihydro-1,2-benzothiazol-2-yl)ethane-1-sulfonylfluoride
• 2-(1,1,3-Trioxo-2,3-dihydro-1,2-benzothiazol-2-yl)ethane-1-sulfonyl fluoride
• Z166653160
• 2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)ethane-1-sulfonyl fluoride
• 877964-21-1
• 2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)ethanesulfonyl fluoride
• 2-(1,1,3-Trioxo-2,3-dihydro-1,2-benzothiazol-2-yl)ethane-1-sulfonyl Fluoride

• MDL： MFCD07850237
• Inchi： 1S/C9H8FNO5S2/c10-17(13,14)6-5-11-9(12)7-3-1-2-4-8(7)18(11,15)16/h1-4H,5-6H2
• InChI Key： MEIBQVWCFSZNOP-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1CCS(=O)(=O)F)=O)(=O)=O

Computed Properties

• Exact Mass: 292.98279286Da
• Monoisotopic Mass: 292.98279286Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1,1,3-Trioxo-2,3-dihydro-1,2-benzothiazol-2-yl)ethane-1-sulfonyl Fluoride

Introduction to 2-(1,1,3-Trioxo-2,3-dihydro-1,2-benzothiazol-2-yl)ethane-1-sulfonyl Fluoride (CAS No. 877964-21-1)

2-(1,1,3-Trioxo-2,3-dihydro-1,2-benzothiazol-2-yl)ethane-1-sulfonyl Fluoride, identified by its CAS number 877964-21-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzothiazole derivatives class, which is well-known for its broad spectrum of biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a sulfonyl fluoride group and a benzothiazole scaffold, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 2-(1,1,3-Trioxo-2,3-dihydro-1,2-benzothiazol-2-yl)ethane-1-sulfonyl Fluoride consists of a benzothiazole ring system substituted with an ethane-1-sulfonyl fluoride moiety. The benzothiazole core is a heterocyclic compound containing sulfur and nitrogen atoms in its aromatic ring, which contributes to its remarkable stability and reactivity. The sulfonyl fluoride group is known for its ability to enhance the bioavailability and metabolic stability of pharmaceutical compounds, making it a valuable functional group in medicinal chemistry.

In recent years, there has been a growing interest in benzothiazole derivatives due to their diverse pharmacological properties. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer activities. Specifically, the sulfonyl fluoride group in 2-(1,1,3-Trioxo-2,3-dihydro-1,2-benzothiazol-2-yl)ethane-1-sulfonyl Fluoride has been shown to play a crucial role in modulating enzyme activity and receptor binding. This has led to extensive research into its potential as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of 2-(1,1,3-Trioxo-2,3-dihydro-1,2-benzothiazol-2-yl)ethane-1-sulfonyl Fluoride is its versatility in chemical modifications. The presence of both the benzothiazole ring and the sulfonyl fluoride group provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility has made it an attractive scaffold for designing new drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the potential of benzothiazole derivatives as inhibitors of various enzymes involved in cancer progression. For instance, modifications of the benzothiazole core have led to the development of compounds that selectively inhibit kinases and other enzymes overexpressed in tumor cells. Similarly, the sulfonyl fluoride group has been utilized to enhance binding affinity to biological targets by improving hydrophobic interactions and reducing metabolic degradation.

The synthesis of 2-(1,1,3-Trioxo-2,3-dihydro-1,2-benzothiazol-2-yl)ethane-1-sulfonyl Fluoride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonyl fluoride group is particularly challenging due to its reactivity and sensitivity to hydrolysis. However， advances in synthetic methodologies have made it possible to achieve high yields and purity levels necessary for pharmaceutical applications.

In addition to its pharmaceutical potential， 2-(1， 1， 3-Trioxo - 23 - dihydro - 12 - benzothiazol - 22 - yI) ethane - 11 - sulphonyI Fluoride has shown promise in materials science applications. The unique electronic properties of benzothiazole derivatives make them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). The sulfonyl fluoride group can also be used to modify polymer surfaces for enhanced adhesion and biocompatibility.

The biological activity of CAS No.877964 - 21 - I has been extensively studied in vitro and in vivo。 Preclinical trials have demonstrated its efficacy in inhibiting the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression。 Furthermore， animal models have shown that this compound can induce apoptosis without significant toxicity， making it a promising candidate for further clinical development。

The future directions for research on CAS No。877964 - 21 - I include exploring its mechanism of action at a molecular level。 Understanding how this compound interacts with biological targets will provide valuable insights into its therapeutic potential and help guide the design of more effective derivatives。 Additionally， computational modeling techniques are being employed to predict new analogs with enhanced properties。

Another exciting area of research is the development of prodrugs based on benzothiazole derivatives。 Prodrugs are inactive precursors that are converted into active drugs inside the body， which can improve bioavailability and reduce adverse effects。 By incorporating CAS No。877964 - 21 - I into prodrug formulations， researchers aim to enhance its delivery to target tissues while minimizing systemic exposure。

In conclusion， CAS No。877964 - 21 - I represents a fascinating compound with significant potential in pharmaceuticals， materials science， and beyond。 Its unique structural features， combined with its diverse biological activities， make it a valuable asset for researchers seeking new therapeutic solutions。 As our understanding of its properties continues to grow， so too will its applications across multiple disciplines。